Cas no 1804931-30-3 (Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate)
Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate
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- Inchi: 1S/C12H8F5NO3/c1-2-20-10(19)8-4-7(12(15,16)17)3-6(5-18)9(8)21-11(13)14/h3-4,11H,2H2,1H3
- InChI Key: FQZRFTORDRONHK-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)C(=C(C(=O)OCC)C=1)OC(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 417
- XLogP3: 3.7
- Topological Polar Surface Area: 59.3
Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007114-250mg |
Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate |
1804931-30-3 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015007114-500mg |
Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate |
1804931-30-3 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015007114-1g |
Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate |
1804931-30-3 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate
Comprehensive Overview of Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1804931-30-3)
Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1804931-30-3) is a highly specialized fluorinated benzoate derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a cyano group, difluoromethoxy moiety, and trifluoromethyl substituent, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel small-molecule inhibitors and bioactive intermediates.
The growing demand for fluorinated organic compounds in drug discovery has placed Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate under the spotlight. Fluorination is a key strategy in modern medicinal chemistry, as it can enhance metabolic stability, bioavailability, and binding affinity. This compound's multi-fluorinated structure makes it a valuable building block for designing next-generation therapeutics, particularly in areas such as oncology, central nervous system (CNS) disorders, and anti-inflammatory agents. Its CAS No. 1804931-30-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
In addition to pharmaceutical applications, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate is also explored in agrochemical innovation. The trifluoromethyl group is a common feature in many modern pesticides and herbicides, offering improved efficacy and environmental profiles. Researchers are investigating this compound's potential as a precursor for crop protection agents, aligning with the global push for sustainable agriculture. The combination of cyano and fluorinated groups in its structure may contribute to novel modes of action, addressing resistance issues in pest management.
Synthetic routes to Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1804931-30-3) often involve multi-step organic transformations, including electrophilic aromatic substitution, esterification, and nucleophilic fluorination. The compound's purity and yield are critical factors for its successful application, driving advancements in chromatographic purification and analytical characterization techniques. Recent publications highlight optimized synthetic protocols that improve scalability and cost-efficiency, making this compound more accessible for broader research initiatives.
From a molecular design perspective, the strategic placement of fluorine atoms in Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate offers insights into structure-activity relationships (SAR). Computational chemistry and molecular docking studies are increasingly employed to predict its interactions with biological targets, reducing the need for extensive empirical testing. This aligns with the pharmaceutical industry's shift toward AI-driven drug discovery, where compounds like CAS No. 1804931-30-3 serve as valuable data points for machine learning models.
Environmental and regulatory considerations are also paramount when working with fluorinated compounds. While Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate is not classified as hazardous under current guidelines, its persistence and degradation pathways are subjects of ongoing study. Researchers are developing green chemistry approaches to minimize waste and energy consumption during its synthesis, reflecting the broader trend toward sustainable chemical manufacturing.
In summary, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1804931-30-3) represents a compelling case study in the intersection of fluorine chemistry, drug discovery, and agrochemical development. Its versatile structure and growing body of research underscore its importance in addressing some of the most pressing challenges in modern science. As innovation continues, this compound is poised to play a pivotal role in the development of high-value specialty chemicals with broad societal impact.
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